Cas no 1806878-86-3 (5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-acetic acid)

• Product Name: 5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-acetic acid
• CAS No: 1806878-86-3
• MF: C₉H₉F₂NO₃
• MW: 217.169469594955
• CID: 4805091
• Update Time: 2025-10-30

5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-acetic acid

• Inchi： 1S/C9H9F2NO3/c1-4-6(2-7(13)14)12-3-5(8(4)15)9(10)11/h3,9H,2H2,1H3,(H,12,15)(H,13,14)
• InChI Key： KWGBNBFIDCFYCM-UHFFFAOYSA-N
• SMILES： FC(C1=CNC(CC(=O)O)=C(C)C1=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 372
• XLogP3: 0.6
• Topological Polar Surface Area: 66.4

Additional information on 5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-acetic acid

Comprehensive Overview of 5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-acetic acid (CAS No. 1806878-86-3)

5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-acetic acid (CAS No. 1806878-86-3) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique difluoromethyl and hydroxy functional groups, exhibits remarkable potential in various applications. Its molecular structure, which includes a pyridine ring, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its role as a building block for novel drug candidates and crop protection agents, aligning with current trends in sustainable agriculture and precision medicine.

The growing demand for fluorinated compounds in modern chemistry has placed 5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-acetic acid at the forefront of innovation. Fluorination is a key strategy in drug design, as it often enhances metabolic stability and bioavailability. This compound’s difluoromethyl group is a prime example of how subtle structural modifications can lead to significant improvements in efficacy. In agrochemicals, such modifications are equally critical, as they can improve pest resistance and environmental compatibility. These attributes make CAS No. 1806878-86-3 a subject of intense study in both academic and industrial laboratories.

One of the most frequently searched questions related to this compound is: "What are the applications of 5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-acetic acid in drug discovery?" The answer lies in its versatility. The compound’s pyridine-acetic acid backbone is a common motif in many pharmaceutical intermediates, particularly those targeting enzymes and receptors. Its hydroxy and methyl groups further contribute to its ability to interact with biological targets, making it a promising candidate for the development of anti-inflammatory and antimicrobial agents. Recent studies have also explored its potential in cancer therapeutics, where fluorinated compounds are increasingly utilized for their selective toxicity.

Another hot topic in the scientific community is the sustainable synthesis of fluorinated compounds. Traditional methods often involve hazardous reagents, but advancements in green chemistry have led to more environmentally friendly approaches. Researchers are now investigating catalytic processes and bio-based routes to produce 5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-acetic acid with reduced waste and energy consumption. This aligns with global efforts to minimize the ecological footprint of chemical manufacturing, a concern frequently raised in SEO queries related to fluorinated intermediates.

In the agrochemical sector, 5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-acetic acid is being explored for its potential in crop protection. The compound’s ability to inhibit specific enzymes in pests makes it a candidate for next-generation herbicides and fungicides. With the rising demand for sustainable farming solutions, this compound could play a pivotal role in reducing reliance on traditional, less eco-friendly chemicals. Farmers and agronomists are increasingly searching for "new agrochemicals with lower environmental impact," and CAS No. 1806878-86-3 fits this narrative perfectly.

The analytical characterization of 5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-acetic acid is another area of interest. Techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are routinely employed to confirm its structure and purity. These methods are essential for ensuring the compound’s suitability in high-stakes applications like pharmaceutical formulation. Quality control is a recurring theme in SEO searches, as industries prioritize reliable synthetic pathways and consistent product quality.

Looking ahead, the future of 5-(Difluoromethyl)-4-hydroxy-3-methylpyridine-2-acetic acid appears bright. Its dual utility in pharmaceuticals and agrochemicals positions it as a compound of strategic importance. As research continues to uncover new applications and refine synthetic methods, CAS No. 1806878-86-3 is likely to remain a focal point in scientific literature and industrial innovation. For those interested in cutting-edge chemistry or sustainable solutions, this compound represents a compelling case study in the power of molecular design.